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Compound of Interest

Compound Name: 2,2-Dibromo-2-cyanoacetamide

Cat. No.: B155079

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling 2,2-Dibromo-2-cyanoacetamide (DBNPA), a potent biocide.
Adherence to these protocols is critical to mitigate risks and ensure regulatory compliance.

Hazard Overview

2,2-Dibromo-2-cyanoacetamide is a hazardous substance with the following classifications:

Acute Toxicity: Toxic if swallowed and fatal if inhaled.[1][2][3][4][5]

Skin Corrosion/Irritation: Causes skin irritation and may cause an allergic skin reaction.[1][2]

[4]

Eye Damage/Irritation: Causes serious eye damage.[1][2][4][5]

Specific Target Organ Toxicity: Causes damage to organs, particularly the respiratory tract,
through prolonged or repeated exposure via inhalation.[1][4]

Aquatic Hazard: Very toxic to aquatic life with long-lasting effects.[1][2][4]

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is crucial to minimize exposure. The following table
summarizes the required equipment.
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Protection Type

Recommended Equipment

Specifications and Best
Practices

Eye and Face Protection

Safety Goggles and Face
Shield

Must conform to OSHA 29
CFR 1910.133 or European
Standard EN166. A face shield
should be used in conjunction
with goggles, especially when

there is a risk of splashing.[2]

Skin Protection

Chemical-resistant Gloves

Nitrile or butyl rubber gloves
are recommended. Gloves
must be inspected for
degradation or punctures
before each use. Use proper
glove removal technique to
avoid skin contact. Dispose of

contaminated gloves after use.

[2][6]

Protective Clothing

A lab coat or chemical-
resistant apron is mandatory.
For handling larger quantities
or when there is a potential for
significant exposure, a
chemical-resistant suit may be

necessary.

Respiratory Protection

Particulate Respirator or

Higher

For nuisance exposures, a
P95 (US) or P1 (EU EN 143)
particle respirator is
recommended. For higher-
level protection, use
OV/AG/P99 (US) or ABEK-P2
(EU EN 143) respirator
cartridges. Use respirators and
components tested and
approved under appropriate

government standards such as
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NIOSH (US) or CEN (EU).[6] A
self-contained breathing
apparatus (SCBA) should be

used in emergency situations.

[5]

Operational Plan: Handling 2,2-Dibromo-2-
cyanoacetamide

Adherence to a strict operational protocol is critical to prevent accidental exposure and
contamination.

Engineering Controls:

o Ventilation: Always handle 2,2-Dibromo-2-cyanoacetamide in a well-ventilated area. A
certified chemical fume hood is essential to control exposure.

o Safety Stations: Ensure that eyewash stations and safety showers are in close proximity to
the workstation and are readily accessible.[7]

Handling Procedures:
e Pre-Handling:

o Thoroughly read and understand the Safety Data Sheet (SDS) for 2,2-Dibromo-2-
cyanoacetamide before starting any work.[6]

o Ensure all necessary PPE is available, in good condition, and properly fitted.

o Prepare the work area by removing unnecessary items to maintain a clean and
uncluttered space.

e During Handling:
o Avoid the formation of dust and aerosols.[2][6]

o Do not eat, drink, or smoke in the work area.[1][2]
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o Wash hands thoroughly after handling the chemical.[1][2]

e Storage:

o Store in a dry, well-ventilated place, away from incompatible materials.[2][6]

o Keep the container tightly closed.[2]

o The storage area should be clearly labeled with the appropriate hazard warnings.
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Caption: Workflow for safely handling 2,2-Dibromo-2-cyanoacetamide.
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Disposal Plan

Proper disposal of 2,2-Dibromo-2-cyanoacetamide and contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

Waste Characterization:

e 2,2-Dibromo-2-cyanoacetamide is considered hazardous waste due to its acute toxicity
and environmental hazards.

Waste Segregation and Collection:

e Unused Material: Collect any unused 2,2-Dibromo-2-cyanoacetamide in its original
container or a designated, properly labeled, and sealed hazardous waste container.

o Contaminated Disposables: All disposables that have come into contact with the chemical
(e.g., gloves, wipes, pipette tips) must be collected in a separate, clearly labeled hazardous
waste container.

o Do Not Mix: Do not mix this waste with other waste streams unless explicitly permitted by
your institution's environmental health and safety (EHS) office.

Disposal Procedure:

o All waste must be disposed of in accordance with local, state, and federal regulations.

o Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous
waste.

e Do not discharge 2,2-Dibromo-2-cyanoacetamide or contaminated water into drains or the
environment.[2]
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Caption: Step-by-step disposal plan for 2,2-Dibromo-2-cyanoacetamide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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